Cas no 1248731-86-3 (N*1*-Cyclopropyl-N*1*-pyridin-4-ylmethyl-ethane-1,2-diamine)

• Product Name: N*1*-Cyclopropyl-N*1*-pyridin-4-ylmethyl-ethane-1,2-diamine
• CAS No: 1248731-86-3
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 2170282
• Update Time: 2025-07-10

N*1*-Cyclopropyl-N*1*-pyridin-4-ylmethyl-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-cyclopropyl-n*1*-pyridin-4-ylmethyl-ethane-1,2-diamine
• AM91311
• N-Cyclopropyl-N-(4-pyridinylmethyl)-1,2-ethanediamine
• N1-Cyclopropyl-N1-pyridin-4-ylmethylethane-1,2-diamine
• N*1*-Cyclopropyl-N*1*-pyridin-4-ylmethyl-ethane-1,2-diamine

• Inchi： 1S/C11H17N3/c12-5-8-14(11-1-2-11)9-10-3-6-13-7-4-10/h3-4,6-7,11H,1-2,5,8-9,12H2
• InChI Key： CFADYUQPOTXILV-UHFFFAOYSA-N
• SMILES： N(CC1C=CN=CC=1)(CCN)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 162
• Topological Polar Surface Area: 42.2

Additional information on N*1*-Cyclopropyl-N*1*-pyridin-4-ylmethyl-ethane-1,2-diamine

N¹-Cyclopropyl-N¹-pyridin-4-ylmethyl-ethane-1,2-diamine (CAS No. 1248731-86-3): A Comprehensive Overview

N¹-Cyclopropyl-N¹-pyridin-4-ylmethyl-ethane-1,2-diamine (CAS No. 1248731-86-3) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. This comprehensive overview aims to provide a detailed insight into the chemical properties, synthesis methods, and recent research advancements related to this compound.

Chemical Structure and Properties: The molecular formula of N¹-Cyclopropyl-N¹-pyridin-4-ylmethyl-ethane-1,2-diamine is C₁₃H₂₀N₃, with a molecular weight of approximately 208.31 g/mol. The compound features a cyclopropyl group and a pyridinylmethyl group attached to an ethane-1,2-diamine backbone. These structural elements contribute to its unique chemical properties, including solubility, stability, and reactivity. The presence of multiple nitrogen atoms also suggests potential interactions with various biological targets.

Synthesis Methods: Several synthetic routes have been developed for the preparation of N¹-Cyclopropyl-N¹-pyridin-4-ylmethyl-ethane-1,2-diamine. One common method involves the reaction of cyclopropylamine with 4-(chloromethyl)pyridine hydrochloride in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product. Another approach involves the reductive amination of 4-pyridinecarboxaldehyde with cyclopropylamine using sodium borohydride as the reducing agent. These methods have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

Biological Activity: Recent studies have explored the biological activity of N¹-Cyclopropyl-N¹-pyridin-4-ylmethyl-ethane-1,2-diamine. One notable area of research is its potential as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission and cell signaling. Studies have shown that this compound can modulate the activity of specific GPCRs, potentially offering therapeutic benefits for conditions such as neurodegenerative diseases and psychiatric disorders.

Clinical Applications: The therapeutic potential of N¹-Cyclopropyl-N¹-pyridin-4-ylmethyl-ethane-1,2-diamine has been investigated in preclinical studies. In vitro assays have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its use as an anti-inflammatory agent. Additionally, animal models have shown promising results in reducing symptoms associated with neurological disorders such as Parkinson's disease and Alzheimer's disease. These findings highlight the compound's potential for further clinical development.

Safety and Toxicology: Ensuring the safety and efficacy of new compounds is a critical aspect of drug development. Preliminary toxicology studies on N¹-Cyclopropyl-N¹-pyridin-4-ylmethyl-ethane-1,2-diamine have indicated low toxicity at therapeutic doses. However, more extensive studies are needed to fully understand its long-term effects and potential side effects. Researchers are also exploring ways to improve its pharmacokinetic properties to enhance its therapeutic index.

FUTURE DIRECTIONS: The ongoing research on N¹-Cyclopropyl-N¹-pyridin-4-ylmethyl-ethane-1,2-diamine is focused on optimizing its chemical structure to enhance its biological activity and reduce side effects. Computational methods such as molecular docking and virtual screening are being employed to identify lead compounds with improved properties. Additionally, efforts are being made to develop novel formulations that can improve drug delivery and bioavailability.

In conclusion, N¹-Cyclopropyl-N¹-pyridin-4-ylmethyl-ethane-1,2-diamine (CAS No. 1248731-86-3) is a promising compound with diverse applications in chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development. As research continues to advance, this compound has the potential to contribute significantly to the treatment of various diseases and conditions.